Cas no 1807135-71-2 (2-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1807135-71-2
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• CID: 4885854
• Update Time: 2025-05-27

2-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3F6NO2/c9-4-3(7(16)17)2(8(12,13)14)1-15-5(4)6(10)11/h1,6H,(H,16,17)
• InChI Key： GUCQQTMLUZCNNB-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C(F)(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-4-carboxylic acid

Comprehensive Overview of 2-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1807135-71-2)

The compound 2-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1807135-71-2) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl, fluoro, and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-4-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery and precision agriculture, where fluorinated molecules are prized for their ability to improve efficacy and reduce environmental impact. The compound's CAS No. 1807135-71-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 2-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-4-carboxylic acid is its versatility in medicinal chemistry. The carboxylic acid moiety allows for further functionalization, enabling the creation of amides, esters, and other derivatives with tailored properties. This flexibility is crucial for addressing challenges in targeted drug delivery and enzyme inhibition, topics that dominate current scientific discussions. Additionally, the compound's fluorinated groups contribute to its lipophilicity, a critical factor in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

From an agrochemical perspective, 2-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-4-carboxylic acid is explored for its potential as a building block in pesticide and herbicide formulations. The trifluoromethyl group, in particular, is known to enhance the biological activity of agrochemicals, making this compound a candidate for developing next-generation crop protection solutions. With the global push toward sustainable agriculture, researchers are keen on leveraging such fluorinated intermediates to create products with lower toxicity and higher efficiency.

The synthesis and characterization of 2-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-4-carboxylic acid involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, which are essential for its application in high-throughput screening and combinatorial chemistry. The compound's CAS No. 1807135-71-2 is often referenced in patents and scientific literature, underscoring its importance in innovation.

In conclusion, 2-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1807135-71-2) represents a critical intersection of fluorine chemistry and applied sciences. Its multifaceted applications in pharmaceuticals and agrochemicals, combined with its structural uniqueness, position it as a compound of enduring interest. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and food security.